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Compound of Interest

Compound Name: 2-Acetamido-5-aminopyridine

Cat. No.: B1225344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties and a

comprehensive experimental protocol for the synthesis of 2-Acetamido-5-aminopyridine
(CAS RN: 29958-14-3). This compound serves as a valuable building block in medicinal

chemistry and drug development.

Core Physicochemical Data
The fundamental molecular and physical properties of 2-Acetamido-5-aminopyridine are

summarized below. These data are essential for reaction planning, analytical method

development, and computational modeling.
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Property Value Reference

Molecular Formula C₇H₉N₃O [1][2]

Molecular Weight 151.17 g/mol [1][2]

IUPAC Name
N-(5-amino-2-

pyridinyl)acetamide
[1]

CAS Registry Number 29958-14-3 [3][4]

Melting Point 154-158 °C [3]

InChI Key
SXGURHSLXPDJBC-

UHFFFAOYSA-N
[1][2]

SMILES String CC(=O)Nc1ccc(N)cn1 [2]

Synthesis of 2-Acetamido-5-aminopyridine: A Multi-
Step Protocol
The synthesis of 2-Acetamido-5-aminopyridine can be achieved through a three-step

process starting from 2-aminopyridine. This involves an initial acetylation, followed by nitration,

and a final reduction of the nitro group.[1] The workflow is designed to produce the target

compound with high purity and yield.

Experimental Protocols
Step 1: Synthesis of 2-Acetaminopyridine (Acetylation)

Dissolve 2-aminopyridine in a solution of acetic anhydride.

The reaction is exothermic; control the temperature to not exceed 60°C while stirring.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion (approximately 1 hour), pour the reaction mixture into ice water.

Extract the aqueous solution with ethyl acetate.
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Collect the organic phase and evaporate the solvent to yield 2-acetaminopyridine. A typical

yield for this step is approximately 96%.

Step 2: Synthesis of 2-Acetamido-5-nitropyridine (Nitration)

Prepare a mixed acid solution of fuming nitric acid and concentrated sulfuric acid, keeping it

cool.

Slowly add the 2-acetaminopyridine from Step 1 to the mixed acid solution dropwise,

maintaining a controlled temperature (e.g., 60°C).

Allow the reaction to proceed for approximately 2 hours.

Upon completion, the resulting product, 2-acetamido-5-nitropyridine, will precipitate.

Filter the mixture to collect the solid product. The expected yield is around 88%.

Step 3: Synthesis of 2-Acetamido-5-aminopyridine (Reduction)

Dissolve the 2-acetamido-5-nitropyridine from Step 2 in methanol.[1]

Add a suitable catalyst, such as Palladium on carbon (Pd/C), to the solution.

Introduce a reducing agent, such as hydrazine hydrate, and heat the reaction to a controlled

temperature (e.g., 80°C) for approximately 3.5 hours.

Monitor the reaction via TLC to determine the endpoint.

Once the reaction is complete, filter the solution to recover the catalyst.

Evaporate the solvent from the filtrate to obtain the final product, 2-Acetamido-5-
aminopyridine. This final step can achieve a yield of over 93%.[1]

Synthesis Workflow Diagram
The following diagram illustrates the logical flow of the synthesis protocol, from starting

materials to the final product.
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Caption: Multi-step synthesis of 2-Acetamido-5-aminopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1225344?utm_src=pdf-body-img
https://www.benchchem.com/product/b1225344?utm_src=pdf-body
https://www.benchchem.com/product/b1225344?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. CN101643447A - Method for preparing 2-acetamido-5-aminopyridine - Google Patents
[patents.google.com]

2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

3. A mild, catalyst-free synthesis of 2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]

4. 2-Amino-5-nitropyridine synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties and
Synthesis of 2-Acetamido-5-aminopyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1225344#2-acetamido-5-aminopyridine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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